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Cat. No.: B13917794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
APcK110 is a potent and selective inhibitor of the c-Kit receptor tyrosine kinase.[1][2][3][4] c-Kit

plays a crucial role in hematopoiesis, and its activating mutations are implicated in the

pathophysiology of various malignancies, including acute myeloid leukemia (AML).[1][3]

APcK110 has demonstrated significant anti-proliferative and pro-apoptotic activity in AML cell

lines and primary patient samples, making it a compound of interest for cancer research and

drug development.[1][2][5] This document provides detailed information on the solubility of

APcK110 in dimethyl sulfoxide (DMSO), protocols for its preparation and use in common in

vitro assays, and an overview of its mechanism of action.

Physicochemical Properties and Solubility
APcK110, with the chemical formula C₂₀H₁₆FN₃O₂, has a molecular weight of 349.36 g/mol . It

is a white to off-white solid.

Solubility in DMSO:

APcK110 is readily soluble in DMSO, with a reported solubility of up to 100 mM. This high

solubility allows for the preparation of concentrated stock solutions, which can be easily diluted
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to working concentrations for various experimental needs.

Quantitative Data Summary
The following table summarizes the key quantitative data regarding the activity of APcK110
from published studies.

Parameter Cell Line/System Value Reference

IC₅₀ OCI/AML3 cells 175 nM

Effective

Concentration for

Proliferation Inhibition

OCI/AML3 and

OCIM2 cells
50 - 500 nM [3]

Concentration for

Apoptosis Induction
OCI/AML3 cells 500 nM [2]

Concentration for

Inhibition of Primary

AML Blasts

Clonogenic Assay 50 - 500 nM [2]

Mechanism of Action and Signaling Pathway
APcK110 exerts its biological effects by inhibiting the phosphorylation of the c-Kit receptor.

This action blocks the downstream signaling pathways that are critical for cell survival and

proliferation. Specifically, APcK110 has been shown to decrease the phosphorylation levels of

STAT3, STAT5, and Akt in a dose- and time-dependent manner.[1][2] The inhibition of these

pathways ultimately leads to the induction of caspase-dependent apoptosis, evidenced by the

cleavage of caspase-3 and PARP.[1][2]
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Caption: APcK110 inhibits c-Kit signaling pathway.

Experimental Protocols
Preparation of APcK110 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of APcK110 in DMSO.
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Materials:

APcK110 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-warm DMSO: Bring the DMSO vial to room temperature before opening to prevent

moisture condensation.

Weigh APcK110: In a sterile environment (e.g., a biological safety cabinet), carefully weigh

the desired amount of APcK110 powder. For example, to prepare 1 ml of a 10 mM stock

solution, weigh out 0.349 mg of APcK110 (Molecular Weight = 349.36 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the vial containing the APcK110
powder.

Mixing: Vortex the solution thoroughly until the APcK110 is completely dissolved. Gentle

warming in a 37°C water bath for 5-10 minutes can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes (e.g., amber tubes). Store the aliquots at -20°C for long-term storage.

Avoid repeated freeze-thaw cycles.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle APcK110 powder in a chemical fume hood or a biological safety cabinet to avoid

inhalation.
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DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

General Workflow for In Vitro Cell-Based Assays
This workflow outlines the general steps for treating cells with APcK110 to evaluate its

biological effects.
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Caption: General workflow for APcK110 in vitro experiments.

Protocol Details for Cell Treatment:
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Cell Seeding: Seed the desired cell line into appropriate culture plates (e.g., 96-well plates

for proliferation assays, 6-well plates for protein analysis). Allow the cells to adhere and

resume logarithmic growth (typically 24 hours).

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the

APcK110 stock solution. Prepare serial dilutions of APcK110 in the appropriate cell culture

medium to achieve the desired final concentrations. Ensure the final DMSO concentration in

the culture medium is consistent across all treatments and is non-toxic to the cells (typically ≤

0.1%). A vehicle control (medium with the same final concentration of DMSO) must be

included.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of APcK110 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (37°C, 5% CO₂).

Analysis: Following incubation, proceed with the specific downstream assay, such as an MTT

assay to assess cell proliferation, flow cytometry for apoptosis analysis, or Western blotting

to analyze protein expression and phosphorylation status.

Conclusion
APcK110 is a valuable tool for investigating c-Kit signaling in cancer biology. Its high solubility

in DMSO allows for straightforward preparation of stock solutions for in vitro studies. The

provided protocols offer a starting point for researchers to explore the cellular effects of this

potent c-Kit inhibitor. Careful experimental design, including appropriate controls, is essential

for obtaining reliable and interpretable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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